Cas no 1017340-46-3 (3-(3,4-Dichlorophenoxy)propanal)

• Product Name: 3-(3,4-Dichlorophenoxy)propanal
• CAS No: 1017340-46-3
• MF: C₉H₈Cl₂O₂
• MW: 219.06462097168
• CID: 5055228
• PubChem ID: 24253891
• Update Time: 2025-05-19

3-(3,4-Dichlorophenoxy)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dichlorophenoxy)propanal
• NE38781
• 3-(3,4-Dichlorophenoxy)propanal

• Inchi： 1S/C9H8Cl2O2/c10-8-3-2-7(6-9(8)11)13-5-1-4-12/h2-4,6H,1,5H2
• InChI Key： OCEBIPWORSHUFM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCCC=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3,4-Dichlorophenoxy)propanal

3-(3,4-Dichlorophenoxy)propanal: A Comprehensive Overview

3-(3,4-Dichlorophenoxy)propanal, also known by its CAS number 1017340-46-3, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of aldehydes and is characterized by its unique structure, which includes a phenoxy group substituted with two chlorine atoms at the 3 and 4 positions. The presence of these substituents imparts distinct chemical properties, making it a valuable compound in research and development.

The synthesis of 3-(3,4-Dichlorophenoxy)propanal typically involves multi-step reactions, often starting from chlorinated aromatic compounds. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of catalytic systems to optimize reaction conditions, thereby reducing energy consumption and waste generation.

In terms of applications, 3-(3,4-Dichlorophenoxy)propanal has found utility in the field of agrochemicals. Its phenoxy group is known to exhibit bioactivity, particularly in plant growth regulation. Studies have demonstrated that this compound can act as a plant growth regulator, influencing various physiological processes such as root development and flowering time. Furthermore, its aldehyde functional group makes it a potential candidate for use in the synthesis of more complex molecules with desired biological activities.

The chemical stability of 3-(3,4-Dichlorophenoxy)propanal has been extensively studied under different environmental conditions. Research indicates that the compound exhibits moderate stability under standard storage conditions but may degrade under harsh conditions such as high temperatures or prolonged exposure to light. Understanding its degradation pathways is crucial for its safe handling and disposal.

Recent studies have also explored the potential of 3-(3,4-Dichlorophenoxy)propanal in pharmaceutical applications. Its structure suggests possible interactions with biological systems, making it a candidate for drug design. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 3-(3,4-Dichlorophenoxy)propanal, with its CAS number 1017340-46-3, is a versatile compound with promising applications across multiple domains. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.